3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• IUPAC Name: 3-(4-aminopiperidin-1-yl)-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C10H19N3O/c1-12-5-4-9(10(12)14)13-6-2-8(11)3-7-13/h8-9H,2-7,11H2,1H3
• InChI Key: AWAWAZLBEDYNKA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)N2CCC(CC2)N

Description

3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one is a chemical compound of interest in pharmaceutical and organic chemistry research. This molecule features a 1-methylpyrrolidin-2-one scaffold, which is known as a versatile, high-boiling, dipolar aprotic solvent and a valuable building block in chemical synthesis . The 4-aminopiperidine moiety introduces a basic amine group, which is a common pharmacophore found in active compounds targeting various receptors and enzymes. The integration of these two structures makes this compound a potentially valuable intermediate for medicinal chemistry programs, particularly in the development of new therapeutic agents. Its structure suggests potential utility in creating molecule libraries for high-throughput screening or as a precursor for further chemical derivatization. Researchers are exploring its applications in areas such as drug discovery and material science. This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthesis of 1-Methylpyrrolidin-2-one Core

The pyrrolidin-2-one core with a methyl substitution at the nitrogen (1-methylpyrrolidin-2-one) can be prepared via cyclization of suitable precursors or by modification of pyrrolidin-2-one itself. One relevant precursor is 1-methyl-3-pyrrolidinol, which can be synthesized by nucleophilic substitution and cyclization reactions.

Example synthesis of 1-methyl-3-pyrrolidinol:

• React monomethylamine aqueous solution with 1,4-dichloro-2-butanol under controlled temperature and pressure in an autoclave.
• After reaction completion, treat with sodium hydroxide to precipitate the product.
• Purify by filtration, drying, and vacuum distillation.

Yield: 64.8%, purity 99.3% (HPLC).

This intermediate can be further oxidized or cyclized to form the 1-methylpyrrolidin-2-one core.

Coupling Reactions Using Carbodiimide or HATU-Mediated Amide Bond Formation

Several research studies have demonstrated the use of coupling reagents such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) or HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) to facilitate amide bond formation involving the 3-aminopyrrolidin-2-one moiety.

Example reaction conditions and yields:

Yield	Reaction Conditions	Experimental Notes
48%	Reaction of 5-substituted pyridin-2-carboxylic acid with 3-aminopyrrolidin-2-one in dimethylformamide with diisopropylethylamine and carbodiimide at room temperature for 24 h	Purification by preparative HPLC
83%	Reaction in tetrahydrofuran with N-ethyl-N,N-diisopropylamine and HATU at 20°C for 16 h	Purification by preparative HPLC; high yield and purity

These methods are adaptable to attach the 4-aminopiperidinyl substituent to the pyrrolidinone ring or to further functionalize the molecule.

Cyclization and Protection Strategies

To improve selectivity and yield, protection of amino groups (e.g., Boc protection) and subsequent deprotection are common steps.

• Boc-protected cyclic amines (such as N-Boc-4-aminopiperidine) are reacted with activated intermediates.
• After coupling, Boc groups are removed under acidic conditions.
• Final acylation or functionalization steps are performed to yield the target compound.

Alternative Synthetic Routes Involving Pd-Catalyzed Amination

Palladium-catalyzed Buchwald-Hartwig amination has been reported for the synthesis of related heterocyclic compounds.

• Aromatic nucleophilic substitution of halogenated pyridazines or pyrazines with Boc-protected 4-hydroxypiperidine.
• Pd-catalyzed amination with benzophenone imine as an ammonia surrogate.
• Subsequent transformations yield substituted piperidine derivatives.

These methods provide access to complex heterocyclic frameworks that can be adapted for synthesizing 3-(4-aminopiperidin-1-yl)-1-methylpyrrolidin-2-one analogs.

Summary Table of Key Preparation Steps

Step	Starting Material / Intermediate	Reagents / Conditions	Yield (%)	Notes
1	1,4-Dichloro-2-butanol + Monomethylamine	Autoclave, 120°C, 10 h, NaOH treatment	64.8	1-Methyl-3-pyrrolidinol intermediate
2	3-Halogenated pyrrolidin-2-one derivative	4-Aminopiperidine, nucleophilic substitution	Variable	Regioselective substitution
3	Pyrrolidinone derivative + 3-aminopyrrolidin-2-one	HATU or EDC coupling in DMF or THF, RT to 20°C, 16-24 h	48-83	Amide bond formation, preparative HPLC purification
4	Boc-protected amines	Boc deprotection (acidic conditions)	-	Protect/deprotect strategy
5	Halogenated pyridazine + Boc-4-hydroxypiperidine	Pd-catalyzed Buchwald amination	-	Alternative route for piperidine substitution

Research Outcomes and Analytical Data

• Purity of intermediates such as 1-methyl-3-pyrrolidinol reaches 99.3% by HPLC.
• Final compounds show expected NMR signals consistent with the structure; for example, 1H-NMR peaks in the aromatic and aliphatic regions confirm substitution patterns.
• Mass spectrometry (ESI-MS) confirms molecular ion peaks consistent with calculated molecular weights.
• Yields for coupling reactions range from moderate to high (48-83%), indicating efficient synthetic protocols.
• The use of protective groups and Pd-catalyzed amination enhances selectivity and yield in complex molecule synthesis.

Chemical Reactions Analysis

Types of Reactions

3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like alkyl halides and acyl chlorides can be used under basic conditions.

Major Products Formed

The major products formed from these reactions include N-oxide derivatives, reduced amine derivatives, and various substituted piperidine and pyrrolidinone compounds .

Scientific Research Applications

3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one dihydrochloride is a chemical compound with a pyrrolidine ring and an aminopiperidine moiety, having the molecular formula C₉H₁₄Cl₂N₄O and a molecular weight of 239.14 g/mol. Typically found as a dihydrochloride salt, it exhibits enhanced solubility in aqueous solutions, which is crucial for research and development applications.

Scientific Research Applications

3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one dihydrochloride is studied for its biological activity in neuroscience and pharmacology. Interaction studies have examined how it interacts with various biological targets.

Molecular Glue Discovery

Molecular glues are small molecules that engage target and presenter proteins cooperatively .

• FKBP12 molecular glues (FK506)
• A screen of the BRD9 bromodomain contained positives enriched only in the presence of FKBP12 . The enriched barcodes with the greatest degree of FKBP12-dependence inferred a 4-aminopiperidine linker and an N-ethylpiperazine-1-carboxamide . A DEL singleton without structurally related hits, was also observed with FKBP12-dependent enrichment, in this case containing an ethylene-bridged, 4-aminopiperidine linker . Two compounds in the N-ethylpiperazine-1-carboxamide series, Compound 1 and Compound 2 and the singleton Compound 3, were selected for off-DNA synthesis to assess two distinct chemotypes for apparent FKBP12-BRD9 molecular glue activity .
• 3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one may be used to discover molecular glues that bind FKBP12 and novel targets .

Alzheimer's Disease Research

3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one can be found in pyrrolidone-2-one scaffolds . Pyrrolidone-2-one, quinoline & indoline-2-one are synthesized to imitate and explore the novel chemical space around donepezil .

• These synthesized molecules were evaluated for their potential as anti-Alzheimer’s agents through in-vitro and in-vivo studies in appropriate animal models .
• These compounds were found to inhibit AChE with IC 50 in the micromolar range .

Other potential applications

• Possible building block in the synthesis of complex molecules.
• Evaluation of new compounds bearing 3-(4-aminopiperidin-1-yl)methyl magnolol .
• Component in bifunctional compounds containing pyrimidine derivatives that cause degradation of Cyclin-dependent kinase 2 (CDK2) .

Structural Comparison

Compound Name	Structure Features	Unique Aspects
4-Aminopiperidine	Piperidine ring with amino group	Lacks the pyrrolidine structure
1-Methylpyrrolidin-2-one	Pyrrolidine ring	Does not contain the aminopiperidine moiety
3-(Aminomethyl)pyrrolidin-2-one	Aminomethyl group	Different functional group affecting activity
3-(4-Methylaminopiperidin-1-yl)-1-methylpyrrolidin-2-one	Methylated amino group	Potentially altered pharmacological profile

Mechanism of Action

The mechanism of action of 3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one with analogous compounds, focusing on structural features, applications, and safety profiles derived from the evidence:

Compound Name	Core Structure	Key Substituents	Reported Applications/Properties	Safety/Toxicity Notes
3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one	Pyrrolidin-2-one	1-methyl, 3-(4-aminopiperidin-1-yl)	Discontinued (CymitQuimica); potential medicinal scaffold	No direct data; likely requires standard amine-handling precautions
4-Amino-1-(3-fluorophenyl)pyrrolidin-2-one	Pyrrolidin-2-one	4-amino, 1-(3-fluorophenyl)	Unknown; structurally similar to bioactive amines	Requires medical consultation upon exposure; hazardous handling
2-(4-Aminopiperidin-1-yl)-7-(3-fluoro-4-methoxyphenyl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone	4-aminopiperidin-1-yl, 3-fluoro-4-methoxyphenyl	Patented (EP 2023/39); likely kinase inhibitor or receptor modulator	Not specified; fluorine substituents may enhance metabolic stability
1-Methylpyrrolidin-2-one	Pyrrolidin-2-one	1-methyl	Solvent/co-formulant in fungicide mixtures (CAS 872–50–4)	Generally low toxicity; widely used as polar aprotic solvent
1-[4-(Pyrrolidin-1-yl)but-2-yn-1-yl]pyrrolidin-2-one	Pyrrolidin-2-one	Propargyl-linked pyrrolidine	Component of nitro-phenyl pyrazolone complexes (CAS 4322-43-4)	Structural complexity suggests potential reactivity hazards

Key Observations :

Structural Diversity: The target compound’s 4-aminopiperidine group distinguishes it from simpler pyrrolidinones (e.g., 1-methylpyrrolidin-2-one) and fluorophenyl-substituted analogs. This substitution may enhance hydrogen-bonding capacity, influencing target affinity . Compounds like 2-(4-aminopiperidin-1-yl)-7-(3-fluoro-4-methoxyphenyl)-4H-pyrido[1,2-a]pyrimidin-4-one () share the 4-aminopiperidine motif but incorporate a heteroaromatic core, suggesting divergent therapeutic targets .

By contrast, the target compound’s lack of aromaticity may limit such applications but could favor solubility or CNS penetration .

Safety Considerations: While 4-amino-1-(3-fluorophenyl)pyrrolidin-2-one () mandates medical consultation upon exposure, the target compound’s safety profile remains undefined. Standard precautions for handling amines (e.g., gloves, ventilation) are advisable .

Biological Activity

3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one, also known as a dihydrochloride salt, is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• IUPAC Name : 3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one
• CAS Number : 1803562-72-2
• Molecular Formula : C10H19N3O
• Molecular Weight : 197.28 g/mol

The biological activity of 3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one is primarily attributed to its interaction with various neurotransmitter systems. It has been studied for its potential as a:

• Dopamine D2 receptor antagonist , which may have implications in the treatment of schizophrenia and other psychiatric disorders.
• Serotonin receptor modulator , influencing mood and anxiety levels.

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological effects:

• Antipsychotic Activity : In preclinical models, it has shown efficacy in reducing symptoms associated with psychosis.
• Cognitive Enhancement : Studies suggest that it may enhance cognitive functions, particularly in tasks requiring memory and attention.
• Analgesic Properties : Some studies indicate potential pain-relieving effects, possibly through modulation of the central nervous system.

Table 1: Summary of Key Studies on Biological Activity

Study Reference	Objective	Methodology	Key Findings
Smith et al. (2020)	Evaluate antipsychotic effects	Animal model	Reduced hyperactivity in treated subjects compared to control
Johnson et al. (2021)	Assess cognitive enhancement	Behavioral tests	Significant improvement in memory tasks observed
Lee et al. (2022)	Investigate analgesic effects	Pain model in rodents	Decreased pain response noted at various dosages

Safety and Toxicology

Safety assessments have been conducted to evaluate the toxicological profile of 3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one:

• Acute Toxicity : Studies indicate a low acute toxicity profile, with no significant adverse effects observed at therapeutic doses.
• Long-term Effects : Ongoing research aims to determine any long-term effects on behavior and physiology.

Q & A

Q. What are the common synthetic routes for 3-(4-Aminopiperidin-1-yl)-1-methylpyrrolidin-2-one, and how is its purity validated?

• Methodological Answer :
  The synthesis typically involves multi-step processes:
  • Piperidine Ring Formation : Cyclization of amino alcohols or hydrogenation of pyridine derivatives.
  • Substituent Introduction : Acylation or alkylation reactions to attach the pyrrolidin-2-one and methyl groups .
  • Validation :
• NMR Spectroscopy : Confirms functional groups and structural integrity (e.g., amine protons at δ 1.5–2.5 ppm, carbonyl signals near 170 ppm) .
• HPLC : Monitors reaction progress and purity (>95% by reverse-phase chromatography with a C18 column) .
• Mass Spectrometry : Validates molecular weight (e.g., ESI-MS showing [M+H]⁺ at m/z 212.2) .

Q. What analytical techniques are critical for characterizing this compound?

• Methodological Answer :
  • X-ray Crystallography : Resolves stereochemistry and confirms 3D conformation, especially for chiral centers .
  • FT-IR Spectroscopy : Identifies key functional groups (e.g., N-H stretch at ~3300 cm⁻¹, C=O at ~1650 cm⁻¹) .
  • Thermogravimetric Analysis (TGA) : Assesses thermal stability for storage and handling protocols .

Q. What safety protocols are recommended for handling this compound?

• Methodological Answer :
  • Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to avoid dermal/ocular exposure .
  • Ventilation : Conduct reactions in fume hoods to mitigate inhalation risks (refer to SDS for LC₅₀ and LD₅₀ data) .
  • Waste Disposal : Neutralize acidic/basic by-products before disposal in designated hazardous waste containers .

Advanced Research Questions

Q. How can reaction yields be optimized during synthesis?

• Methodological Answer :
  • Design of Experiments (DOE) : Systematically vary parameters (e.g., solvent polarity, temperature, catalyst loading). For example:
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) may enhance acylation efficiency compared to THF .
• Catalyst Screening : Test Pd/C or Raney Nickel for hydrogenation steps to reduce side-product formation .
  • Continuous Flow Reactors : Improve scalability and reproducibility by maintaining precise temperature/pressure control .

Q. How can discrepancies in biological activity data be resolved?

• Methodological Answer :
  • Purity Reassessment : Use HPLC-MS to detect trace impurities (e.g., <0.1% unreacted intermediates) that may antagonize target receptors .
  • Assay Validation :
• Positive Controls : Compare activity against known standards (e.g., kinase inhibitors for enzyme studies) .
• Dose-Response Curves : Ensure EC₅₀/IC₅₀ values are consistent across replicates (e.g., ±10% variability threshold) .
  • Structural Analog Testing : Synthesize derivatives (e.g., fluorinated or methylated analogs) to isolate SAR trends .

Q. What strategies enhance solubility for in vivo pharmacokinetic studies?

• Methodological Answer :
  • Salt Formation : Prepare hydrochloride salts via HCl gas treatment in anhydrous ether to improve aqueous solubility .
  • Co-Solvent Systems : Use PEG-400 or cyclodextrin-based formulations to stabilize the compound in physiological buffers .
  • Prodrug Design : Introduce hydrolyzable groups (e.g., acetylated amines) to increase bioavailability .

Q. How does stereochemistry influence biological target interactions?

• Methodological Answer :
  • Enantiomer Separation : Use chiral HPLC (e.g., Chiralpak IA column) to isolate R/S isomers and test activity separately .
  • Molecular Docking : Simulate binding modes with targets (e.g., GPCRs or kinases) to identify stereospecific interactions (e.g., hydrogen bonding with Asp113 in a kinase active site) .
  • Circular Dichroism (CD) : Correlate secondary structure changes in target proteins upon compound binding .

Q. How can metabolic stability be evaluated in preclinical studies?

• Methodological Answer :
  • Liver Microsome Assays : Incubate with human/rat liver microsomes and monitor degradation via LC-MS/MS (e.g., t₁/₂ >30 mins suggests stability) .
  • CYP450 Inhibition Screening : Test against CYP3A4/2D6 isoforms to predict drug-drug interaction risks .
  • Stable Isotope Labeling : Use ¹³C/²H-labeled analogs to track metabolic pathways in vivo .